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Compound of Interest

Compound Name: (S)-3-Hydroxyphenylglycine

Cat. No.: B1662545

Essential Safety and Handling Guide for (S)-3-
Hydroxyphenylglycine

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-3-Hydroxyphenylglycine.
Following these procedures is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties

(S)-3-Hydroxyphenylglycine is an agonist at group | metabotropic glutamate receptors.[1][2] It
is important to be aware of its properties for safe handling and storage.

Property Value Source
CAS Number 71301-82-1 [1][2][3]
Molecular Formula CsHoNO3 [1][2][3]
Molecular Weight 167.16 g/mol [1112][3]
Purity >95% - >99% [1][2]
Appearance White powder [4]
Storage Temperature -20°C [2]
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and

ensure personal safety when handling (S)-3-Hydroxyphenylglycine.[3][5]

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
suitable.[6][7] Inspect gloves
before use and wash hands

after removal.[8]

Eye/Face Protection

Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1
standards. A face shield may

be required for splash hazards.

[9]

Skin and Body Protection

Laboratory coat

A flame-resistant coat should
be worn if flammable solvents
are in use.[6] Ensure it is

buttoned and covers the skin.

[9]

Respiratory Protection

Not required under normal use

with adequate ventilation

If dust formation is likely or
ventilation is poor, use a
NIOSH-approved respirator.[9]
[10]

Footwear

Closed-toe shoes

Shoes must cover the entire
foot; perforated shoes or

sandals are not permitted.[6][9]

Operational Plans: Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to prevent contamination and

accidental exposure.

Receiving and Storage Protocol

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1662545?utm_src=pdf-body
https://www.chemicalbook.com/msds/s-3-hydroxyphenylglycine.pdf
https://www.guidechem.com/msds/71301-82-1.html
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AC121730050&productDescription=N-%284-HYDROXYPHENYL%29-GLYC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the chemical name and any hazard
warnings.[6]

o Storage: Store the container in a cool, dry, and well-ventilated area at the recommended
temperature of -20°C.[2][10] Keep the container tightly closed.[10]

Inventory: Maintain an accurate inventory of the chemical.[11]

Handling Protocol (Step-by-Step)

e Preparation:
o Read the Safety Data Sheet (SDS) thoroughly before beginning work.
o Ensure a chemical spill kit, eyewash station, and safety shower are accessible.[6]

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
formation and inhalation of dust.[3][6]

» Donning PPE: Put on all required PPE as specified in the table above.
e Weighing and Transfer:
o Handle (S)-3-Hydroxyphenylglycine as a fine powder. Avoid creating dust.[3][10]
o Use designated tools like spatulas or scoops for transferring the chemical.[6]
o To ensure product recovery, centrifuge the vial before removing the cap.[2]
e Post-Handling:
o Tightly close the container after use.
o Clean the work area and any equipment used.

o Wash hands thoroughly with soap and water after handling is complete, even if gloves
were worn.[6][8]
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o Properly remove and dispose of gloves and any other contaminated disposable PPE.

Handling Workflow Diagram
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Diagram 1: Safe Handling Workflow for (S)-3-Hydroxyphenylglycine
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Diagram 1: Safe Handling Workflow for (S)-3-Hydroxyphenylglycine

Immediate Safety Information: Emergency Protocols

In case of accidental exposure or a spill, follow these procedures immediately.

First-Aid Measures
Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[3][10]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice.[3][10]

Rinse cautiously with water for at least 15
minutes, also under the eyelids. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing. If eye irritation persists, seek
medical attention.[3][10]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[3][5]

Spill Response Protocol

o Alert: Immediately alert personnel in the vicinity.[6]
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

» Protect: Avoid breathing dust and ensure you are wearing appropriate PPE before attempting
cleanup.[3][5]
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Containment: For small spills, carefully sweep up the powder, avoiding dust generation, and
place it into a suitable, closed, and labeled container for disposal.[10]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor or chemical hygiene officer.

Disposal Plan

Chemical waste must be managed responsibly to prevent environmental contamination.

Waste Disposal Protocol

Collection: Collect waste (S)-3-Hydroxyphenylglycine and any contaminated materials
(e.g., gloves, paper towels) in a clearly labeled, sealed container.[3]

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name.

Storage: Store the waste container in a designated, secure area away from incompatible
materials.

Disposal: Dispose of the contents and the container in accordance with all local, state, and
federal regulations. Do not empty into drains.[10] Contact your institution's Environmental
Health and Safety (EHS) office for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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